Cas no 1803610-94-7 (Methyl N-(azetidin-3-yl)carbamate hydrochloride)

• Product Name: Methyl N-(azetidin-3-yl)carbamate hydrochloride
• CAS No: 1803610-94-7
• MF: C₅H₁₁ClN₂O₂
• MW: 166.606040239334
• CID: 5050189
• PubChem ID: 75481153
• Update Time: 2026-02-28

Methyl N-(azetidin-3-yl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl N-(azetidin-3-yl)carbamate hydrochloride
• methyl N-(azetidin-3-yl)carbamate;hydrochloride
• Methyl N-(azetidin-3-yl)carbamate hydrochloride

• Inchi： 1S/C5H10N2O2.ClH/c1-9-5(8)7-4-2-6-3-4;/h4,6H,2-3H2,1H3,(H,7,8);1H
• InChI Key： VCQNSWJWLHZDNO-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(NC1CNC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Topological Polar Surface Area: 50.4

Additional information on Methyl N-(azetidin-3-yl)carbamate hydrochloride

Recent Advances in the Application of Methyl N-(azetidin-3-yl)carbamate hydrochloride (CAS: 1803610-94-7) in Chemical Biology and Pharmaceutical Research

Methyl N-(azetidin-3-yl)carbamate hydrochloride (CAS: 1803610-94-7) is a chemically synthesized small molecule that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its azetidine ring and carbamate functional group, serves as a versatile building block for the development of novel therapeutic agents. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and GPCR modulators. The unique structural features of this compound, including its ability to act as a hydrogen bond donor and acceptor, make it an attractive scaffold for medicinal chemistry applications.

One of the most notable advancements in the application of Methyl N-(azetidin-3-yl)carbamate hydrochloride is its role in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent and selective inhibitors of the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The researchers utilized the compound's azetidine moiety to enhance binding affinity and selectivity, resulting in derivatives with improved pharmacokinetic properties. This study highlights the compound's potential in addressing the challenges of kinase inhibitor design, such as off-target effects and drug resistance.

In addition to its applications in oncology, Methyl N-(azetidin-3-yl)carbamate hydrochloride has shown promise in central nervous system (CNS) drug discovery. A recent preprint on bioRxiv (2024) reported its use in the development of novel sigma-1 receptor ligands with potential applications in neurodegenerative diseases. The carbamate group was found to be critical for maintaining the compound's blood-brain barrier permeability, while the azetidine ring contributed to receptor binding specificity. These findings suggest that this compound could serve as a valuable template for designing CNS-targeted therapeutics with improved safety profiles.

The synthetic accessibility of Methyl N-(azetidin-3-yl)carbamate hydrochloride has also been a focus of recent research. A 2023 publication in Organic Process Research & Development described an optimized, scalable synthesis route that addresses previous challenges in yield and purity. The new protocol employs a one-pot protection-carbamoylation sequence, achieving >90% yield with excellent enantiomeric purity. This advancement is particularly significant for industrial applications, as it enables cost-effective production of the compound at kilogram scale, facilitating its broader adoption in pharmaceutical development pipelines.

Emerging research has also explored the compound's potential in targeted protein degradation strategies. A 2024 study in Cell Chemical Biology demonstrated its incorporation into proteolysis-targeting chimeras (PROTACs) designed to selectively degrade disease-relevant proteins. The azetidine ring was found to confer favorable physicochemical properties to the PROTAC molecules, including improved solubility and cellular permeability. This application represents an exciting frontier in chemical biology, where Methyl N-(azetidin-3-yl)carbamate hydrochloride could contribute to the development of next-generation therapeutic modalities.

Despite these promising developments, challenges remain in the full utilization of Methyl N-(azetidin-3-yl)carbamate hydrochloride. Recent structure-activity relationship studies have identified limitations in metabolic stability for certain derivatives, prompting ongoing research into structural modifications. Additionally, while the compound shows excellent in vitro performance, more comprehensive in vivo studies are needed to fully evaluate its therapeutic potential. Future research directions likely include the exploration of its applications in antibody-drug conjugates and as a component of bifunctional small molecules for chemical biology probes.